Cas no 3034-55-7 (5-bromo-1,3-thiazole)

5-Bromo-1,3-thiazole is a heterocyclic organic compound featuring a bromine substituent at the 5-position of the thiazole ring. This versatile intermediate is widely employed in pharmaceutical and agrochemical synthesis due to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-deficient thiazole core enhances its utility in constructing complex molecules, particularly in the development of bioactive compounds. The bromine moiety offers a strategic handle for further functionalization, enabling precise modifications. With high purity and stability, 5-bromo-1,3-thiazole is a reliable building block for researchers in medicinal chemistry and material science applications.
5-bromo-1,3-thiazole structure
5-bromo-1,3-thiazole structure
Product Name:5-bromo-1,3-thiazole
CAS No:3034-55-7
MF:C3H2BrNS
MW:164.023678302765
MDL:MFCD07787394
CID:43726
PubChem ID:546059
Update Time:2025-06-09

5-bromo-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromothiazole
    • 5-bromo-1,3-thiazole
    • 2-bromothiazole
    • 5-bromothiazol
    • 5-Brom-thiazol
    • 5-BROMTHIAZOLE
    • 5-thiazolyl bromide
    • BariuM perchlorate, anhydrous
    • Thiazole,5-bromo
    • Thiazole, 5-bromo-
    • 5-Bromothiazole,98%
    • EN300-93405
    • SY005152
    • MFCD07787394
    • AM20090420
    • AKOS005146151
    • CL2517
    • 3034-55-7
    • 5-bromo-thiazole
    • FT-0649886
    • 2-bromo-1,4-thiazole
    • CHEMBL4569890
    • DTXSID60338053
    • PS-3839
    • M04059
    • AC-23144
    • SCHEMBL290048
    • W-202252
    • BB 0263133
    • AB42975
    • 5-Bromo-1,3-thiazole #
    • A5588
    • 5-bromo thiazole
    • 5-Bromothiazole, 95%
    • CS-D1067
    • DB-016091
    • 628-697-2
    • DTXCID90289140
    • BDBM50622830
    • 5-Bromo-1,3-thiazole,
    • MDL： MFCD07787394
    • Inchi： 1S/C3H2BrNS/c4-3-1-5-2-6-3/h1-2H
    • InChI Key： DWUPYMSVAPQXMS-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CS1

Computed Properties

  • Exact Mass: 162.90900
  • Monoisotopic Mass: 162.909132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 2

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.835 at 25 °C
  • Boiling Point: 197.4°C at 760 mmHg
  • Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Refractive Index: n20/D 1.5955
  • Water Partition Coefficient: Soluble in water.
  • PSA: 41.13000
  • LogP: 1.90560
  • Sensitiveness: Moisture Sensitive

5-bromo-1,3-thiazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302,H315,H317,H318,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41-43
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R37/38; R41; R43
  • Safety Term：S26;S36/37/39
  • Storage Condition：Inert atmosphere,2-8°C
  • HazardClass：Comb liq
  • PackingGroup：III

5-bromo-1,3-thiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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